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Compound of Interest

Compound Name: VU 0238429

Cat. No.: B611727

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU 0238429 is a potent and selective positive allosteric modulator (PAM) of the muscarinic
acetylcholine receptor subtype 5 (M5).[1][2] As the first highly M5-preferring ligand discovered,
it serves as a critical tool for elucidating the physiological and pathological roles of the M5
receptor.[1] This document provides detailed application notes and protocols for the dosage
and administration of VU 0238429 in mice, intended to guide researchers in designing and
executing in vivo studies.

Physicochemical and Pharmacological Properties

VU 0238429 is characterized by its high selectivity for the M5 receptor, making it an invaluable
tool for studying M5-mediated signaling pathways.
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Property Value Reference
1-(4-methoxybenzyl)-5-
IUPAC Name (trifluoromethoxy)indoline-2,3- Wikipedia
dione
Molecular Formula C17H12F3NO4 MedChemExpress
Molecular Weight 351.28 g/mol MedChemExpress
ECso for human M5 1.16 uM

Selectivity

>30-fold selective for M5 over

M1 and M3 receptors

Activity at other mAChRs

No potentiator activity at M2 or

M4 receptors

Solubility Soluble in DMSO MedChemExpress
Store as a powder at -20°C for
up to 3 years. Store stock

Storage MedChemExpress

solutions at -80°C for up to 1

year.

M5 Receptor Signaling Pathway

The M5 muscarinic acetylcholine receptor is a G-protein coupled receptor (GPCR) that

primarily signals through the Gq pathway. As a positive allosteric modulator, VU 0238429

enhances the receptor's response to the endogenous ligand, acetylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: VU 0238429 for
Murine In Vivo Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b611727#vu-0238429-dosage-and-administration-for-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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